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Compound of Interest

Compound Name: Fluo-5F

Cat. No.: B1263414

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides core considerations for designing and executing

successful intracellular calcium imaging experiments using the fluorescent indicator Fluo-5F. It

covers the fundamental properties of the dye, detailed protocols for cell loading and imaging,

and key experimental parameters to optimize for robust and reproducible data.

Introduction to Fluo-5F
Fluo-5F is a fluorescent calcium indicator that exhibits a significant increase in fluorescence

intensity upon binding to Ca²⁺.[1][2][3] It is an analog of Fluo-4, but with a lower binding affinity

for calcium, making it particularly well-suited for measuring high calcium concentrations that

might saturate other dyes.[1][3] Its spectral properties are compatible with common

fluorescence microscopy setups, particularly those with 488 nm laser lines.[1][3]

Core Properties of Fluo-5F
A thorough understanding of the physicochemical and spectral properties of Fluo-5F is critical

for experimental design. Key quantitative data are summarized in the table below.
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Property Value Notes

Excitation Wavelength (Ca²⁺-

bound)
~494 nm

Compatible with 488 nm

argon-ion lasers.[1][3]

Emission Wavelength (Ca²⁺-

bound)
~516 nm

Detected using a standard

FITC filter set.[4]

Dissociation Constant (Kd) for

Ca²⁺
~2.3 µM

Lower affinity allows for the

detection of higher Ca²⁺

concentrations (1 µM to 1 mM

range) that would saturate

Fluo-4.[1][2][3]

Fluorescence Intensity

Increase
>100-fold

Significant increase in

fluorescence upon binding to

Ca²⁺ provides a high signal-to-

noise ratio.[1][3]

Formulations
AM ester (cell-permeant), Salt

(cell-impermeant)

The AM ester form is used for

loading into live cells, while the

salt form can be introduced via

microinjection or patch pipette.

[2][3]

Experimental Workflow
The general workflow for a Fluo-5F imaging experiment involves several key stages, from cell

preparation to data analysis.
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Cell Culture and Plating

Prepare Fluo-5F AM Loading Solution

 

Cell Loading with Fluo-5F AM

 

Wash and De-esterification

 

Live Cell Imaging

 

Data Acquisition and Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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